Cas no 1219911-87-1 (1-(2-chlorophenyl)-4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazine)

• Product Name: 1-(2-chlorophenyl)-4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazine
• CAS No: 1219911-87-1
• MF: C₂₁H₁₉ClFN₃O
• MW: 383.846467256546
• CID: 5790523
• PubChem ID: 49677397
• Update Time: 2025-06-09

1-(2-chlorophenyl)-4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• VU0527709-1
• F5882-6362
• 1-(2-chlorophenyl)-4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazine
• 1219911-87-1
• [4-(2-chlorophenyl)piperazin-1-yl]-[4-(4-fluorophenyl)-1H-pyrrol-2-yl]methanone
• (4-(2-chlorophenyl)piperazin-1-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone
• AKOS024527077

• Inchi： 1S/C21H19ClFN3O/c22-18-3-1-2-4-20(18)25-9-11-26(12-10-25)21(27)19-13-16(14-24-19)15-5-7-17(23)8-6-15/h1-8,13-14,24H,9-12H2
• InChI Key： GECYIPNNWXLXRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1CCN(C(C2=CC(C3C=CC(=CC=3)F)=CN2)=O)CC1

Computed Properties

• Exact Mass: 383.1200681g/mol
• Monoisotopic Mass: 383.1200681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 39.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-chlorophenyl)-4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazine

Introduction to Compound with CAS No. 1219911-87-1 and Product Name: 1-(2-chlorophenyl)-4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazine

Compound with the CAS number 1219911-87-1 and the product name 1-(2-chlorophenyl)-4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chlorophenyl and fluorophenyl substituents, along with a pyrrole-2-carbonyl moiety, contributes to its unique chemical properties and biological activities.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The chlorophenyl group, in particular, plays a crucial role in modulating the compound's pharmacokinetic profile, while the fluorophenyl substituent enhances its binding affinity to biological targets. The pyrrole-2-carbonyl part of the molecule is known for its ability to interact with various enzymes and receptors, making it a valuable scaffold for drug design.

In recent years, there has been a growing interest in the development of novel psychoactive compounds that target central nervous system (CNS) receptors. The compound in question has shown promising results in preclinical studies as a potential therapeutic agent for disorders such as depression and anxiety. Its mechanism of action is believed to involve interactions with serotonin and dopamine receptors, which are critical for regulating mood and cognitive functions.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its pharmacological properties. Researchers have been exploring various derivatives of this molecule to enhance its efficacy and reduce potential side effects. For instance, modifications to the pyrrole-2-carbonyl group have led to compounds with improved solubility and bioavailability.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of a fluorophenyl group not only improves the metabolic stability of the compound but also enhances its binding affinity to biological targets. This has been particularly beneficial in the development of drugs that require high selectivity and potency. Recent studies have demonstrated that fluorinated aromatic rings can significantly alter the pharmacokinetic behavior of molecules, leading to better therapeutic outcomes.

Another area of interest is the use of this compound as a tool for understanding receptor-ligand interactions at a molecular level. Computational modeling studies have revealed insights into how different substituents affect the compound's binding affinity and selectivity. These findings are crucial for designing future generations of drugs that are more targeted and effective.

The chemical synthesis of 1-(2-chlorophenyl)-4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazine involves several key steps, including condensation reactions, cyclization, and functional group transformations. Each step must be carefully optimized to ensure high yields and minimal byproduct formation. Advances in synthetic methodologies have enabled researchers to produce this compound on a larger scale, facilitating further research and development.

From a medicinal chemistry perspective, this compound exemplifies the importance of structural diversity in drug discovery. By modifying different parts of the molecule, researchers can fine-tune its biological activities to address specific therapeutic needs. This approach has led to several novel drug candidates that are currently undergoing preclinical evaluation.

The potential applications of this compound extend beyond CNS disorders. Preliminary studies suggest that it may also have utility in treating conditions such as chronic pain and neurodegenerative diseases. The ability of this molecule to interact with multiple biological targets makes it a versatile scaffold for drug design.

In conclusion, compound with CAS No. 1219911-87-1 and product name 1-(2-chlorophenyl)-4-[4-(4-fluorophenyl)-1H-pyrrole-2-carbonyl]piperazine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of receptor-ligand interactions continues to grow, compounds like this one will play an increasingly important role in the discovery of new therapies.